70-23-5

Ethyl bromopyruvate

In Stock

• CAS RN:
• 70-23-5

• Formula:
• C5H7BrO3

• InChI:
• InChI=1S/C5H7BrO3/c1-2-9-5(8)4(7)3-6/h2-3H2,1H3

• InChIKey:
• VICYTAYPKBLQFB-UHFFFAOYSA-N

• Ethyl bromopyruvate, also known as Ethyl bromopyruvate, is a useful research compound. Its molecular formula is C5H7BrO3 and its molecular weight is 195.01 g/mol. The purity is usually 95%.

beta-D-fructofuranose

In Stock

• CAS RN:
• 470-23-5

• Formula:
• C6H12O6

• InChI:
• InChI=1S/C6H12O6/c7-1-3-4(9)5(10)6(11,2-8)12-3/h3-5,7-11H,1-2H2/t3-,4-,5+,6-/m1/s1

• InChIKey:
• RFSUNEUAIZKAJO-ARQDHWQXSA-N

• Beta-D-fructofuranose is a D-fructofuranose. It has a role as a mouse metabolite. It is an enantiomer of a beta-L-fructofuranose.
  fructose is a natural product found in Detarium microcarpum, Ruellia patula, and Daphnia pulex with data available.

Allyl mercaptan

In Stock

• CAS RN:
• 870-23-5

• Formula:
• C3H6S

• InChI:
• InChI=1S/C3H6S/c1-2-3-4/h2,4H,1,3H2

• InChIKey:
• ULIKDJVNUXNQHS-UHFFFAOYSA-N

• 2-Propene-1-thiol, also known as 2-propenyl mercaptan or 3-mercaptopropene, belongs to the class of organic compounds known as allyl sulfur compounds. Allyl sulfur compounds are compounds containing an allylsulfur group, with the general structure H2C(=CH2)CS. 2-Propene-1-thiol is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). 2-Propene-1-thiol has been primarily detected in saliva. Within the cell, 2-propene-1-thiol is primarily located in the cytoplasm. 2-Propene-1-thiol is an alliaceous, garlic, and onion tasting compound that can be found in chives, garden onion, onion-family vegetables, and soft-necked garlic. This makes 2-propene-1-thiol a potential biomarker for the consumption of these food products.
  2-Propene-1-thiol is an alkanethiol.

4-Methylbenzofuran

Usually In Stock

• CAS RN:
• 5670-23-5

• Formula:
• C9H8O

• InChI:
• InChI=1S/C9H8O/c1-7-3-2-4-9-8(7)5-6-10-9/h2-6H,1H3

• InChIKey:
• IOOGOHRKXRMUEQ-UHFFFAOYSA-N

• 4-Methylbenzofuran is a useful research compound. Its molecular formula is C9H8O and its molecular weight is 132.16 g/mol. The purity is usually 95%.

Trazitiline

• CAS RN:
• 26070-23-5

• Formula:
• C21H24N2

• InChI:
• InChI=1S/C21H24N2/c1-22-12-14-23(15-13-22)21-11-10-16(17-6-2-4-8-19(17)21)18-7-3-5-9-20(18)21/h2-9,16H,10-15H2,1H3

• InChIKey:
• MXZCHCNRTUYWKE-UHFFFAOYSA-N

• Trazitiline is a useful research compound. Its molecular formula is C21H24N2 and its molecular weight is 304.4 g/mol. The purity is usually 95%.

Di-tert-butoxydiacetoxysilane

In Stock

• CAS RN:
• 13170-23-5

• Formula:
• C12H24O6Si

• InChI:
• InChI=1S/C12H24O6Si/c1-9(13)15-19(16-10(2)14,17-11(3,4)5)18-12(6,7)8/h1-8H3

• InChIKey:
• OPARTXXEFXPWJL-UHFFFAOYSA-N

• Di-tert-butoxydiacetoxysilane is a useful research compound. Its molecular formula is C12H24O6Si and its molecular weight is 292.4 g/mol. The purity is usually 95%.

Cyclosporine metabolite M21

In Stock

• CAS RN:
• 89270-23-5

• Formula:
• C₆₁H₁₀₉N₁₁O₁₂

• InChI:
• InChI=1S/C61H109N11O12/c1-24-26-27-39(15)51(74)50-55(78)65-42(25-2)57(80)67(18)32-47(73)64-43(28-33(3)4)53(76)66-48(37(11)12)60(83)68(19)44(29-34(5)6)54(77)62-40(16)52(75)63-41(17)56(79)69(20)45(30-35(7)8)58(81)70(21)46(31-36(9)10)59(82)71(22)49(38(13)14)61(84)72(50)23/h24,26,33-46,48-51,74H,25,27-32H2,1-23H3,(H,62,77)(H,63,75)(H,64,73)(H,65,78)(H,66,76)/b26-24+

• InChIKey:
• MIIRLHRXLLVIMF-SHHOIMCASA-N

• Cyclosporine metabolite M21, also known as Cyclosporine metabolite M21, is a useful research compound. Its molecular formula is C₆₁H₁₀₉N₁₁O₁₂ and its molecular weight is 1188.6 g/mol. The purity is usually 95%.

Tert-butyl 4-carbamimidoylpiperidine-1-carboxylate

In Stock

• CAS RN:
• 885270-23-5

• Formula:
• C11H21N3O2

• InChI:
• InChI=1S/C11H21N3O2/c1-11(2,3)16-10(15)14-6-4-8(5-7-14)9(12)13/h8H,4-7H2,1-3H3,(H3,12,13)

• InChIKey:
• ZDZXZKQTFNUKKG-UHFFFAOYSA-N

• Tert-butyl 4-carbamimidoylpiperidine-1-carboxylate is a useful research compound. Its molecular formula is C11H21N3O2 and its molecular weight is 227.30. The purity is usually 95%.

2-Methyl-5-((4-phenylpiperazin-1-yl)(thiophen-2-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

In Stock

• CAS RN:
• 851970-23-5

• Formula:
• C20H21N5OS2

• InChI:
• InChI=1S/C20H21N5OS2/c1-14-21-20-25(22-14)19(26)18(28-20)17(16-8-5-13-27-16)24-11-9-23(10-12-24)15-6-3-2-4-7-15/h2-8,13,17,26H,9-12H2,1H3

• InChIKey:
• FHXZYRJLEANPQB-UHFFFAOYSA-N

• 2-Methyl-5-((4-phenylpiperazin-1-yl)(thiophen-2-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C20H21N5OS2 and its molecular weight is 411.54. The purity is usually 95%.

N-(2-(4-methyl-2-(m-tolyl)thiazol-5-yl)ethyl)furan-2-carboxamide

In Stock

• CAS RN:
• 869070-23-5

• Formula:
• C18H18N2O2S

• InChI:
• InChI=1S/C18H18N2O2S/c1-12-5-3-6-14(11-12)18-20-13(2)16(23-18)8-9-19-17(21)15-7-4-10-22-15/h3-7,10-11H,8-9H2,1-2H3,(H,19,21)

• InChIKey:
• PJNKYKDESNFHBF-UHFFFAOYSA-N

• N-(2-(4-methyl-2-(m-tolyl)thiazol-5-yl)ethyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C18H18N2O2S and its molecular weight is 326.41. The purity is usually 95%.

N-[(2-methoxynaphthalen-1-yl)methyl]cyclopropanamine

In Stock

• CAS RN:
• 880070-23-5

• Formula:
• C15H17NO

• InChI:
• InChI=1S/C15H17NO/c1-17-15-9-6-11-4-2-3-5-13(11)14(15)10-16-12-7-8-12/h2-6,9,12,16H,7-8,10H2,1H3

• InChIKey:
• CLUUPCSHAXTFRH-UHFFFAOYSA-N

• N-[(2-methoxynaphthalen-1-yl)methyl]cyclopropanamine is a useful research compound. Its molecular formula is C15H17NO and its molecular weight is 227.307. The purity is usually 95%.

4-Chloro-3-fluoro-4'-morpholinomethyl benzophenone

In Stock

• CAS RN:
• 898770-23-5

• Formula:
• C18H17ClFNO2

• InChI:
• InChI=1S/C18H17ClFNO2/c19-16-6-5-15(11-17(16)20)18(22)14-3-1-13(2-4-14)12-21-7-9-23-10-8-21/h1-6,11H,7-10,12H2

• InChIKey:
• JVYDRSBIPBHAMU-UHFFFAOYSA-N

• 4-Chloro-3-fluoro-4'-morpholinomethyl benzophenone is a useful research compound. Its molecular formula is C18H17ClFNO2 and its molecular weight is 333.8 g/mol. The purity is usually 95%.

2-Bromo-1-(3-methylcyclohexyl)-ethanone

In Stock

• CAS RN:
• 220270-23-5

• Formula:
• C9H15BrO

• InChI:
• InChI=1S/C9H15BrO/c1-7-3-2-4-8(5-7)9(11)6-10/h7-8H,2-6H2,1H3

• InChIKey:
• ODLBURIROQYTMI-UHFFFAOYSA-N

• 2-Bromo-1-(3-methylcyclohexyl)-ethanone is a useful research compound. Its molecular formula is C9H15BrO and its molecular weight is 219.12. The purity is usually 95%.

(Z)-4-((3-ethyl-4-(p-tolyl)thiazol-2(3H)-ylidene)amino)benzoic acid

In Stock

• CAS RN:
• 377770-23-5

• Formula:
• C19H18N2O2S

• InChI:
• InChI=1S/C19H18N2O2S/c1-3-21-17(14-6-4-13(2)5-7-14)12-24-19(21)20-16-10-8-15(9-11-16)18(22)23/h4-12H,3H2,1-2H3,(H,22,23)

• InChIKey:
• MKOWFEMGYHWEKT-VXPUYCOJSA-N

• (Z)-4-((3-ethyl-4-(p-tolyl)thiazol-2(3H)-ylidene)amino)benzoic acid is a useful research compound. Its molecular formula is C19H18N2O2S and its molecular weight is 338.43. The purity is usually 95%.

N-(4-(Cyanomethyl)-2-nitrophenyl)acetamide

In Stock

• CAS RN:
• 123270-23-5

• Formula:
• C10H9N3O3

• InChI:
• InChI=1S/C10H9N3O3/c1-7(14)12-9-3-2-8(4-5-11)6-10(9)13(15)16/h2-3,6H,4H2,1H3,(H,12,14)

• InChIKey:
• XHJXYBIIUUFVLB-UHFFFAOYSA-N

• N-(4-(Cyanomethyl)-2-nitrophenyl)acetamide is a useful research compound. Its molecular formula is C10H9N3O3 and its molecular weight is 219.2 g/mol. The purity is usually 95%.

Methyl 5-((tert-butoxycarbonyl)(methyl)amino)thiazole-2-carboxylate

In Stock

• CAS RN:
• 1810070-23-5

• Formula:
• C11H16N2O4S

• InChI:
• InChI=1S/C11H16N2O4S/c1-11(2,3)17-10(15)13(4)7-6-12-8(18-7)9(14)16-5/h6H,1-5H3

• InChIKey:
• PLCZAJPVVKDLJR-UHFFFAOYSA-N

• Methyl 5-((tert-butoxycarbonyl)(methyl)amino)thiazole-2-carboxylate is a useful research compound. Its molecular formula is C11H16N2O4S and its molecular weight is 272.32. The purity is usually 95%.

5-(4-Isopropylbenzoyl)-2-methylpyridine

In Stock

• CAS RN:
• 1187170-23-5

• Formula:
• C16H17NO

• InChI:
• InChI=1S/C16H17NO/c1-11(2)13-6-8-14(9-7-13)16(18)15-5-4-12(3)17-10-15/h4-11H,1-3H3

• InChIKey:
• JPUORZJCUQDARK-UHFFFAOYSA-N

• 5-(4-Isopropylbenzoyl)-2-methylpyridine is a useful research compound. Its molecular formula is C16H17NO and its molecular weight is 239.31 g/mol. The purity is usually 95%.

4-iodo-1-(oxolan-3-ylmethyl)-1H-pyrazol-5-amine

In Stock

• CAS RN:
• 1247570-23-5

• Formula:
• C8H12IN3O

• InChI:
• InChI=1S/C8H12IN3O/c9-7-3-11-12(8(7)10)4-6-1-2-13-5-6/h3,6H,1-2,4-5,10H2

• InChIKey:
• GUKNFEOQRDXVLR-UHFFFAOYSA-N

• 4-iodo-1-(oxolan-3-ylmethyl)-1H-pyrazol-5-amine is a useful research compound. Its molecular formula is C8H12IN3O and its molecular weight is 293.108. The purity is usually 95%.

Mitochonic Acid 35

• CAS RN:
• 1611470-23-5

• Formula:
• C19H19NO5

• InChI:
• InChI=1S/C19H19NO5/c1-23-15-5-12(6-16(8-15)24-2)11-25-14-3-4-18-17(9-14)13(10-20-18)7-19(21)22/h3-6,8-10,20H,7,11H2,1-2H3,(H,21,22)

• InChIKey:
• MZSYAASXDPWPAL-UHFFFAOYSA-N

• Mitochonic Acid 35 is a dual inhibitor of TNF-α and TGF-β1. It acts by inhibiting IκB kinase phosphorylation and Smad3 phosphorylation.